Cas no 1797553-82-2 (2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide)

• Product Name: 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide
• CAS No: 1797553-82-2
• MF: C₁₇H₂₁NO₂S₂
• MW: 335.484142065048
• CID: 6343720
• PubChem ID: 71810355
• Update Time: 2025-05-26

2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024567805
• 1797553-82-2
• 2-(ETHYLSULFANYL)-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]BENZAMIDE
• 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide
• 2-ethylsulfanyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]benzamide
• F6451-0654

• Inchi： 1S/C17H21NO2S2/c1-4-21-15-8-6-5-7-13(15)17(19)18-11-14(20-3)16-10-9-12(2)22-16/h5-10,14H,4,11H2,1-3H3,(H,18,19)
• InChI Key： ZJHRRTAFCLMQGN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(C1C=CC=CC=1SCC)=O)OC

Computed Properties

• Exact Mass: 335.10137126g/mol
• Monoisotopic Mass: 335.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide

Comprehensive Overview of 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide (CAS No. 1797553-82-2)

The compound 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide (CAS No. 1797553-82-2) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This benzamide derivative incorporates a thiophene ring and an ethylthio group, which contribute to its distinctive chemical properties. Researchers are particularly interested in its role as a potential bioactive intermediate for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide has surged, driven by advancements in medicinal chemistry and crop protection technologies. The compound's molecular scaffold is often explored for its potential in developing enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine. Its lipophilic nature and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a key focus in modern pharmacology.

The synthesis of CAS No. 1797553-82-2 typically involves multi-step organic reactions, including amide coupling and thioether formation. These processes are critical for ensuring high chemical purity and yield efficiency, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing the growing industry emphasis on quality control in specialty chemicals.

From an environmental perspective, the biodegradability and eco-toxicological profile of 2-(ethylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzamide are under scrutiny, reflecting broader societal concerns about green chemistry. Innovations in catalytic synthesis and solvent-free reactions are being explored to minimize waste generation, resonating with the sustainability goals of the chemical industry.

In the context of intellectual property, patents related to this compound often highlight its utility in formulation science and combination therapies. The rise of AI-driven drug design has further accelerated interest in such molecules, as computational models predict their interactions with protein targets more efficiently. This aligns with frequent search queries like "benzamide derivatives in drug development" or "thiophene-based bioactive compounds", underscoring its relevance in contemporary research.

Future directions for CAS No. 1797553-82-2 may include exploration in nanocarrier systems for targeted delivery or as a photosensitizer in photodynamic therapy. Its adaptability to structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature, meeting the needs of both academic and industrial stakeholders invested in next-generation therapeutics.